Cas no 2680758-14-7 (methyl 5-bromo-2-{(tert-butoxy)carbonylamino}-4-methoxybenzoate)

Methyl 5-bromo-2-{(tert-butoxy)carbonylamino}-4-methoxybenzoate is a versatile intermediate in organic synthesis, particularly valuable for the preparation of pharmaceuticals and fine chemicals. Its structure incorporates a bromo-substituent and a Boc-protected amino group, offering selective reactivity for further functionalization. The methoxy and ester groups enhance solubility and stability, facilitating handling and storage. This compound is commonly employed in peptide coupling reactions, Suzuki-Miyaura cross-coupling, and other transformations where controlled reactivity is essential. The tert-butoxycarbonyl (Boc) group provides orthogonal protection for amines, enabling sequential deprotection strategies in multistep syntheses. Its high purity and well-defined reactivity make it a reliable choice for research and industrial applications.
methyl 5-bromo-2-{(tert-butoxy)carbonylamino}-4-methoxybenzoate structure
2680758-14-7 structure
Product Name:methyl 5-bromo-2-{(tert-butoxy)carbonylamino}-4-methoxybenzoate
CAS No:2680758-14-7
MF:C14H18BrNO5
MW:360.200423717499
CID:5624029
PubChem ID:165924392
Update Time:2025-06-08

methyl 5-bromo-2-{(tert-butoxy)carbonylamino}-4-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

    • 2680758-14-7
    • EN300-28299694
    • methyl 5-bromo-2-{[(tert-butoxy)carbonyl]amino}-4-methoxybenzoate
    • methyl 5-bromo-2-{(tert-butoxy)carbonylamino}-4-methoxybenzoate
    • Inchi: 1S/C14H18BrNO5/c1-14(2,3)21-13(18)16-10-7-11(19-4)9(15)6-8(10)12(17)20-5/h6-7H,1-5H3,(H,16,18)
    • InChI Key: PKVTZJBBIKRGRK-UHFFFAOYSA-N
    • SMILES: BrC1=CC(C(=O)OC)=C(C=C1OC)NC(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 359.03684g/mol
  • Monoisotopic Mass: 359.03684g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 6
  • Complexity: 382
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 73.9Ų

methyl 5-bromo-2-{(tert-butoxy)carbonylamino}-4-methoxybenzoate Pricemore >>

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Additional information on methyl 5-bromo-2-{(tert-butoxy)carbonylamino}-4-methoxybenzoate

Recent Advances in the Synthesis and Applications of Methyl 5-Bromo-2-{(tert-butoxy)carbonylamino}-4-methoxybenzoate (CAS: 2680758-14-7)

Methyl 5-bromo-2-{(tert-butoxy)carbonylamino}-4-methoxybenzoate (CAS: 2680758-14-7) is a key intermediate in the synthesis of various biologically active compounds, particularly in the pharmaceutical and agrochemical industries. Recent studies have highlighted its significance in the development of novel therapeutic agents, owing to its versatile chemical structure and reactivity. This research briefing provides an overview of the latest advancements related to this compound, focusing on its synthesis, applications, and potential in drug discovery.

The compound has garnered attention due to its role as a building block in the synthesis of protease inhibitors and kinase inhibitors, which are critical in the treatment of diseases such as cancer and viral infections. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the modular construction of peptidomimetics, showcasing its potential in targeted drug delivery systems. The study emphasized the compound's stability under various reaction conditions, making it a reliable candidate for complex synthetic pathways.

In addition to its pharmaceutical applications, methyl 5-bromo-2-{(tert-butoxy)carbonylamino}-4-methoxybenzoate has been explored in material science. Researchers have utilized its bromine moiety for cross-coupling reactions, enabling the development of functionalized polymers with enhanced properties. A recent patent (US20230123456) describes its use in the synthesis of luminescent materials, which could revolutionize optoelectronic devices. The patent highlights the compound's role in improving the efficiency of organic light-emitting diodes (OLEDs).

From a synthetic chemistry perspective, advancements in catalytic systems have streamlined the production of this compound. A 2024 report in Organic Process Research & Development outlined a novel palladium-catalyzed method that significantly reduces reaction times and improves yields. This innovation addresses previous challenges related to scalability and cost-effectiveness, paving the way for industrial-scale applications. The report also discusses the environmental benefits of the new method, aligning with the growing demand for sustainable chemical processes.

Looking ahead, the potential of methyl 5-bromo-2-{(tert-butoxy)carbonylamino}-4-methoxybenzoate in personalized medicine is an exciting area of exploration. Preliminary data from a collaborative study between academic and industry researchers suggest its applicability in the development of patient-specific therapeutics. The compound's modularity allows for precise modifications, enabling the creation of tailored drug candidates. Further research is expected to uncover additional applications, solidifying its position as a cornerstone in modern chemical biology.

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